Cas no 921104-07-6 (N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide)

• Product Name: N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide
• CAS No: 921104-07-6
• MF: C₁₅H₁₇F₂N₅O
• MW: 321.325189352036
• CID: 6176944
• PubChem ID: 41568343
• Update Time: 2025-05-19

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide
• 921104-07-6
• AKOS024625733
• N-[(1-cyclohexyltetrazol-5-yl)methyl]-2,6-difluorobenzamide
• N-[(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-2,6-difluorobenzamide
• F2070-1345
• N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2,6-difluorobenzamide

• Inchi： 1S/C15H17F2N5O/c16-11-7-4-8-12(17)14(11)15(23)18-9-13-19-20-21-22(13)10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H,18,23)
• InChI Key： MZUDMFFXFLFLOG-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NCC1=NN=NN1C1CCCCC1)=O)F

Computed Properties

• Exact Mass: 321.14011651g/mol
• Monoisotopic Mass: 321.14011651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide

Professional Introduction to N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide (CAS No. 921104-07-6)

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921104-07-6, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. The molecular structure incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities.

The core of the compound's structure is the 1-cyclohexyl-1H-1,2,3,4-tetrazole moiety, which is a tetrazole derivative attached to a cyclohexyl group. Tetrazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The cyclohexyl group provides steric hindrance and enhances the compound's solubility in various solvents, making it more amenable for formulation and administration.

Complementing the tetrazole core is the 2,6-difluorobenzamide component. The presence of fluorine atoms at the 2 and 6 positions of the benzene ring introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. Fluorinated aromatic compounds are widely used in pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

The combination of these structural elements makes N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide a promising candidate for further investigation in drug discovery. Recent studies have highlighted the potential of tetrazole derivatives in targeting various biological pathways. For instance, modifications of tetrazole scaffolds have shown promise in inhibiting enzymes involved in cancer progression and inflammation.

In particular, the 1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl moiety has been explored for its ability to interact with specific protein targets. This interaction can lead to the development of novel therapeutic agents that modulate cellular processes relevant to diseases such as cancer and autoimmune disorders. The benzamide portion of the molecule further enhances its potential by providing a hinge region that can be optimized for better binding to biological targets.

The synthesis of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The introduction of fluorine atoms into the benzene ring necessitates careful handling to ensure high yield and purity.

The pharmacological profile of this compound is still under investigation; however preliminary studies suggest that it may exhibit significant therapeutic potential. The presence of both tetrazole and benzamide moieties suggests multiple avenues for biological activity. Further research is needed to elucidate its mechanism of action and identify potential therapeutic applications.

One area of interest is the compound's potential as an antimicrobial agent. Tetrazole derivatives have demonstrated efficacy against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The addition of fluorine atoms may enhance this activity by improving bioavailability and target specificity.

Another promising application lies in anti-inflammatory therapy. Inflammatory processes are central to many chronic diseases, including arthritis and cardiovascular disorders. By modulating inflammatory pathways, N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2,6-difluorobenzamide could offer a new treatment option for patients suffering from these conditions.

The compound's structural features also make it an attractive scaffold for further derivatization. Medicinal chemists can modify various parts of the molecule to optimize its pharmacokinetic properties or enhance its biological activity. For example，the cyclohexyl group could be replaced with other substituents to fine-tune solubility and metabolic stability.

In conclusion，N-(1-cyclohexyl-1H-1，2，3，4-tetrazol -5 -y l)me thyl - 2 ，6 -dif luoro benzamide (CAS No . 921104 -07 -6) is a structurally complex compoun d with significant potential in pharmaceutical research . Its unique combination o f functional groups positions it as a valuable tool for drug discovery ， particularly in areas such as anti-infective therapy ， anti-inflammation ， an d oncology . With further investigation ， this compoun d holds promise fo r becoming an important therapeutic agent in future medical applications . p >